Cas no 1807203-54-8 (Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate
• CAS No: 1807203-54-8
• MF: C₁₃H₁₁ClF₃NO₂
• MW: 305.680153131485
• CID: 4981340
• Update Time: 2025-05-20

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11ClF3NO2/c1-2-20-12(19)5-11-8(6-14)3-10(13(15,16)17)4-9(11)7-18/h3-4H,2,5-6H2,1H3
• InChI Key： LBLFEHMCDRGORM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate, also known by its CAS number 1807203-54-8, is a highly specialized organic compound with a complex structure and diverse applications in the field of organic chemistry. This compound has garnered significant attention due to its unique properties and potential uses in various industries, including pharmaceuticals, agrochemicals, and advanced materials synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate is characterized by a phenyl ring substituted with three distinct groups: a chloromethyl group at position 2, a cyano group at position 6, and a trifluoromethyl group at position 4. The phenyl ring serves as the central framework, with each substituent contributing to the compound's reactivity and functionality. The ethyl acetate moiety further enhances the compound's solubility and reactivity in various chemical reactions.

Recent studies have highlighted the importance of such substituted phenyl compounds in drug discovery and development. The presence of electron-withdrawing groups like cyano and trifluoromethyl significantly influences the electronic properties of the molecule, making it an attractive candidate for designing bioactive compounds. For instance, researchers have explored the potential of Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate as a precursor in the synthesis of novel kinase inhibitors, which are crucial in cancer therapy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and acetylation reactions. The use of palladium-catalyzed coupling reactions has also been reported to enhance the efficiency of its preparation. These methods not only ensure high purity but also allow for fine-tuning of the substituents to achieve desired properties.

From an analytical standpoint, Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its conformational dynamics and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of agrochemicals. Its ability to act as a selective herbicide precursor has been validated in recent field trials, demonstrating its potential to contribute to sustainable agricultural practices.

In conclusion, Ethyl 2-chloromethyl-6-cyano-4-(trifluoromethyl)phenylacetate (CAS No: 1807203-54-8) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly in the coming years.